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Compound of Interest

Compound Name:
5-Formyl-2-thiophenecarboxylic

Acid

Cat. No.: B121952 Get Quote

5-Formyl-2-thiophenecarboxylic acid is a heterocyclic compound of significant interest in

pharmaceutical and materials science research.[1] Its value stems from the presence of two

distinct and reactive functional groups on the thiophene backbone: a formyl (aldehyde) group at

the 5-position and a carboxylic acid group at the 2-position.[1] This bifunctionality allows for

selective and diverse chemical transformations, making it a powerful building block for creating

complex molecular architectures. Thiophene-containing molecules are recognized as privileged

pharmacophores in drug discovery, with numerous FDA-approved drugs featuring this core

structure.[2]

This guide provides a comprehensive overview of the primary reaction pathways of 5-Formyl-
2-thiophenecarboxylic acid with amines, tailored for researchers, medicinal chemists, and

drug development professionals. We will delve into the mechanistic principles, provide detailed,

field-tested protocols, and discuss the applications of the resulting derivatives.

Core Reaction Pathways: A Dichotomy of Reactivity
The presence of both an aldehyde and a carboxylic acid allows for chemoselective reactions

with amines, primarily targeting one group while leaving the other intact for subsequent

modifications. The choice of reaction conditions dictates whether the amine reacts with the

formyl group to form an imine (Schiff base) or with the carboxylic acid to form an amide.
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Formyl Group Reactivity
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Amide Coupling Workflow

Dissolve Carboxylic Acid
and Amine in Aprotic Solvent

(e.g., DMF, DCM)

Add Base (e.g., DIPEA)
Cool to 0 °C

Add Coupling Reagent
(e.g., HATU, DCC)

Stir at RT
(1-16 hours)

Aqueous Workup
(Quench, Extract)

Purification
(Column Chromatography

or Recrystallization)

Analysis
(NMR, LC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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